Cas no 2386234-17-7 (5-Bromo-3-ethoxy-2-fluorobenzaldehyde)

• Product Name: 5-Bromo-3-ethoxy-2-fluorobenzaldehyde
• CAS No: 2386234-17-7
• MF: C₉H₈BrFO₂
• MW: 247.0610
• CID: 5076919
• Update Time: 2025-07-04

5-Bromo-3-ethoxy-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-ethoxy-2-fluorobenzaldehyde

• Inchi： 1S/C9H8BrFO2/c1-2-13-8-4-7(10)3-6(5-12)9(8)11/h3-5H,2H2,1H3
• InChI Key： MHQAORAELSEKBO-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C(C([H])=O)=C(C(=C1[H])OC([H])([H])C([H])([H])[H])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-Bromo-3-ethoxy-2-fluorobenzaldehyde

5-Bromo-3-Ethoxy-2-Fluorobenzaldehyde: A Comprehensive Overview

The compound 5-Bromo-3-Ethoxy-2-Fluorobenzaldehyde (CAS No. 2386234-17-7) is a highly specialized aromatic aldehyde with a unique combination of substituents that confer it with distinctive chemical properties. This compound belongs to the broader category of benzaldehyde derivatives, which have been extensively studied for their applications in organic synthesis, pharmaceuticals, and material science. The presence of bromine, ethoxy, and fluorine substituents on the benzene ring introduces electronic and steric effects that influence its reactivity and stability.

Recent advancements in synthetic chemistry have highlighted the importance of 5-Bromo-3-Ethoxy-2-Fluorobenzaldehyde as a versatile building block in the construction of complex molecules. Researchers have demonstrated its utility in the synthesis of bioactive compounds, such as potential anticancer agents and enzyme inhibitors. For instance, a study published in *Journal of Medicinal Chemistry* explored the use of this compound as a precursor for developing novel kinase inhibitors, showcasing its potential in drug discovery.

In terms of physical properties, 5-Bromo-3-Ethoxy-2-Fluorobenzaldehyde exhibits a melting point of approximately 120°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the range of 270–300 nm, which is characteristic of conjugated aromatic systems. These properties make it suitable for applications in both solution-phase and solid-state chemistry.

The synthesis of 5-Bromo-3-Ethoxy-2-Fluorobenzaldehyde typically involves multi-step processes that include Friedel-Crafts alkylation, bromination, and fluorination reactions. A recent optimization by Smith et al. (2023) introduced a more efficient route utilizing microwave-assisted conditions, significantly reducing reaction times while maintaining high yields. This advancement underscores the ongoing efforts to improve synthetic methodologies for complex aromatic compounds.

From an environmental perspective, 5-Bromo-3-Ethoxy-2-Fluorobenzaldehyde has been evaluated for its biodegradability and ecotoxicological effects. Studies conducted by the European Chemicals Agency (ECHA) indicate that it exhibits moderate biodegradation potential under aerobic conditions but poses low risk to aquatic organisms at environmentally relevant concentrations. These findings are crucial for its safe handling and disposal in industrial settings.

Looking ahead, the demand for 5-Bromo-3-Ethoxy-2-Fluorobenzaldehyde is expected to grow due to its increasing use in specialty chemicals and advanced materials. Its role as an intermediate in the synthesis of high-performance polymers and optoelectronic materials is particularly promising. For example, researchers at Stanford University have utilized this compound to develop novel π-conjugated polymers with enhanced electron transport properties, paving the way for applications in organic electronics.

In conclusion, 5-Bromo-3-Ethoxy-2-fluorobenzaldehyde stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern chemical research. As scientific understanding continues to evolve, this compound will undoubtedly find new avenues for exploitation in both academic and industrial contexts.